Cas no 129816-00-8 (1,2-Benzenedicarboxylic acid, mono(4-methylphenyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono(4-methylphenyl) ester
• CAS No: 129816-00-8
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1224679
• Update Time: 2024-08-03

1,2-Benzenedicarboxylic acid, mono(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(4-methylphenyl) ester
• p-methylphenyl hydrogen phthalate
• 1,2-Benzenedicarboxylic acid, 1-(4-methylphenyl) ester

• Inchi： 1S/C15H12O4/c1-10-6-8-11(9-7-10)19-15(18)13-5-3-2-4-12(13)14(16)17/h2-9H,1H3,(H,16,17)
• InChI Key： GOVBKFNXUNXORO-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(C)C=C2)=O)=CC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 256.07400

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 429.0±28.0 °C(Predicted)
• PSA: 63.60000
• LogP: 2.91240
• pka: 3.32±0.36(Predicted)